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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B15557530

A Note on Nomenclature: The compound "1,1,1,3-Tetrachloroacetone" is not extensively
documented in the scientific literature. It is likely that this is a misnomer for the more commonly
studied chlorinated acetones, 1,1,3-Trichloroacetone or 1,1,3,3-Tetrachloroacetone. This guide
will provide a comprehensive overview of the physical properties of these two well-documented
compounds to address the likely intent of the query.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing detailed information on the physical properties, relevant experimental
protocols, and synthesis pathways of key chlorinated acetones.

1,1,3-Trichloroacetone

1,1,3-Trichloroacetone is a significant intermediate in various chemical syntheses, including the
production of pharmaceuticals like folic acid.[1] It is a chlorinated ketone that appears as a
colorless to pale yellow liquid with a pungent odor.[2][3]

Physical Properties of 1,1,3-Trichloroacetone

The quantitative physical data for 1,1,3-Trichloroacetone are summarized in the table below for
ease of reference and comparison.
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Physical Property Value References

Molecular Formula CsHsCIs0 [21[41[5]

Molecular Weight 161.41 g/mol [5]1[6]

CAS Number 921-03-9 [2][41[5]
Colorless to light yellow liquid

Appearance _ [2][3]
with a pungent odor

Density 1.512 g/mL at 20 °C [6]

Melting Point 9-11 °C [6]

Boiling Point 88-90 °C at 76 mmHg [6]
Soluble in organic solvents like

Solubility chloroform and methanol; [2][3]

limited solubility in water.

Refractive Index

n20/D 1.491

[7]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 1,1,3-Trichloroacetone.

IH NMR and 13C NMR: Nuclear Magnetic Resonance spectroscopy is used to confirm the

structure of the molecule.[8][9]

Mass Spectrometry: Used for determining the molecular weight and fragmentation pattern.

Gas Chromatography (GC): A primary technique for assessing the purity of 1,1,3-

Trichloroacetone, often showing a purity of >80.0% or =86.5% in commercial grades.[1][6]

1,1,3,3-Tetrachloroacetone

1,1,3,3-Tetrachloroacetone is another polychlorinated compound that has been identified as a
potent mutagen.[10]

Physical Properties of 1,1,3,3-Tetrachloroacetone
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The following table summarizes the key physical properties of 1,1,3,3-Tetrachloroacetone.

Physical Property Value References
Molecular Formula C3H2ClsO [10]
Molecular Weight 195.86 g/mol [10]
CAS Number 632-21-3 [10]

Further detailed experimental data such as density, melting point, and boiling point are not as
readily available in the searched literature compared to its trichloro- counterpart.

Experimental Protocols

Detailed experimental protocols for the determination of each physical property for these
specific compounds are not available in single, comprehensive sources. However, standard
methodologies for organic compounds are applicable.

Synthesis of Chlorinated Acetones

The synthesis of chlorinated acetones typically involves the direct chlorination of acetone. The
degree of chlorination is controlled by reaction conditions.

Example Protocol for Chlorination of Acetone:
e Acetone is reacted with chlorine gas.
e The reaction temperature is maintained between 10-90 °C.

¢ A catalyst, such as triethylamine or diethylamine, may be used to improve selectivity and
reaction time.

e The reaction is typically carried out over 10-20 hours.
e The resulting mixture contains mono-, di-, tri-, and tetrachlorinated products.

o The different chlorinated acetones are then separated by distillation based on their boiling
points.
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Determination of Boiling Point (General Procedure)

The boiling point is a critical physical property for purification and identification. A common

laboratory method is distillation.[11]

Distillation Method:

The liquid sample is placed in a distillation flask.
The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The temperature at which the liquid and vapor phases are in equilibrium (i.e., the
temperature at which the liquid boils and the vapor condenses) is recorded as the boiling
point.[11][12]

It is important to record the atmospheric pressure at which the boiling point is measured, as
it can significantly affect the result.[13]

Purity Analysis by Gas Chromatography (GC)

GC is a standard method for determining the purity of volatile compounds like chlorinated

acetones.[14]

General GC Protocol:

A small amount of the sample is injected into the gas chromatograph.
The sample is vaporized and carried by an inert gas through a column.

The components of the sample are separated based on their interaction with the stationary
phase in the column.[14]

A detector, such as a Flame lonization Detector (FID) or an Electron Capture Detector
(ECD), records the elution of each component.[15][16]

The purity is determined by comparing the area of the peak corresponding to the compound
of interest to the total area of all peaks.[15]
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Logical Relationships and Synthesis Pathway

The following diagram illustrates the general synthesis pathway for chlorinated acetones,

starting from acetone.

+ClI2 Dichloroacetone +ClI2
(1,1- and 1,3- isomers)

+CI2 +Cl2

Acetone Monochloroacetone 1,1,3-Trichloroacetone 1,1,3,3-Tetrachloroacetone

Click to download full resolution via product page

Synthesis Pathway of Chlorinated Acetones

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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